Cas no 1803744-90-2 (1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1803744-90-2
• MF: C₁₀H₇Br₂F₃O
• MW: 359.965192079544
• CID: 4975186
• Update Time: 2025-10-29

1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7Br2F3O/c1-5(16)9(12)6-2-3-8(11)7(4-6)10(13,14)15/h2-4,9H,1H3
• InChI Key： PCTGVIQSLLPXEE-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C(F)(F)F)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one

Introduction to 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1803744-90-2) and Its Applications in Modern Chemical Biology

1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one, identified by the CAS number 1803744-90-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in drug discovery and material science. This compound belongs to a class of molecules characterized by the presence of bromine and trifluoromethyl substituents, which are known to enhance the metabolic stability and binding affinity of pharmacological agents.

The structural framework of 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one consists of a propanone core substituted with a brominated aromatic ring at the alpha position. The presence of multiple bromine atoms at the 4-position and 3-position of the phenyl ring, along with a trifluoromethyl group, contributes to its reactivity and utility in synthetic chemistry. Such structural motifs are frequently employed in the design of bioactive molecules due to their ability to modulate electronic properties and interactions with biological targets.

In recent years, there has been a surge in research focused on leveraging halogenated aromatic compounds for therapeutic purposes. The bromine atoms in 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one serve as versatile handles for further functionalization, enabling chemists to explore diverse chemical space. This property is particularly valuable in medicinal chemistry, where selective modifications can lead to the identification of novel lead compounds with improved pharmacokinetic profiles.

The trifluoromethyl group is another key feature of this compound, renowned for its ability to enhance lipophilicity and metabolic stability. This substituent is commonly incorporated into drug candidates to prolong their half-life and improve their bioavailability. The combination of bromine and trifluoromethyl groups in 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one makes it a promising intermediate for synthesizing complex molecules with tailored properties.

Recent advancements in computational chemistry have further highlighted the potential of 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one as a building block for drug discovery. Molecular modeling studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors, through multiple non-covalent interactions. Such insights have guided the design of derivatives with enhanced binding affinity and selectivity.

One notable application of 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one is in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The brominated aromatic moiety provides a scaffold for designing molecules that can modulate kinase activity by competing with ATP binding or inhibiting substrate phosphorylation. Preliminary studies have shown that derivatives of this compound exhibit promising antitumor effects in vitro and in vivo.

Another area where 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one has shown promise is in the development of fluorinated probes for imaging applications. The presence of fluorine atoms enhances the sensitivity and specificity of diagnostic tools, making this compound valuable for molecular imaging techniques such as positron emission tomography (PET). Researchers are exploring its use as a precursor for synthesizing fluorinated probes that can track biological processes in real-time.

The synthesis of 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the versatility of this compound but also contribute to the broader toolkit available for medicinal chemists.

In conclusion, 1-Bromo-1-(4-bromo-3-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1803744-90-2) represents a fascinating molecule with significant potential in chemical biology. Its unique structural features, combined with its reactivity and synthetic accessibility, make it an invaluable asset for drug discovery and material science applications. As research continues to uncover new uses for halogenated aromatic compounds, compounds like this are poised to play a pivotal role in shaping the future of therapeutic development.